2-Cyclopropoxy-4-iodobenzoic acid
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Description
2-Cyclopropoxy-4-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group at the 2-position and an iodine atom at the 4-position of the aromatic ring. Benzoic acid derivatives with halogen substituents (e.g., iodine, chlorine) and cyclic ether groups (e.g., cyclopropoxy, cyclopentyloxy) are often studied for their reactivity, stability, and biological activity.
Properties
Molecular Formula |
C10H9IO3 |
|---|---|
Molecular Weight |
304.08 g/mol |
IUPAC Name |
2-cyclopropyloxy-4-iodobenzoic acid |
InChI |
InChI=1S/C10H9IO3/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13) |
InChI Key |
CMHNWFNOUZSSSX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)I)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-4-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of a cyclopropoxy group. One common method involves the use of 2-iodobenzoic acid as a starting material. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol in the presence of a suitable base.
Industrial Production Methods
Industrial production methods for 2-Cyclopropoxy-4-iodobenzoic acid are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques.
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-4-iodobenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carbonyl compounds.
Reduction: Reduction reactions can convert the iodine atom to a less reactive group.
Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include 2-Iodoxybenzoic acid (IBX) and Dess-Martin periodinane.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used.
Substitution: Nucleophilic substitution reactions often require bases like potassium carbonate or sodium hydride.
Major Products Formed
Oxidation: Formation of carbonyl compounds.
Reduction: Formation of deiodinated products.
Substitution: Formation of substituted benzoic acid derivatives.
Scientific Research Applications
2-Cyclopropoxy-4-iodobenzoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Potential use in the development of bioactive compounds.
Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical agents.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-4-iodobenzoic acid depends on its specific application. In organic synthesis, it acts as a versatile intermediate that can undergo various transformations. In biological systems, its mechanism would depend on the target molecule it interacts with, potentially involving pathways related to its structural analogs.
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparisons
*Calculated values for 2-Cyclopropoxy-4-iodobenzoic acid assume standard atomic weights.
Key Observations:
- Halogen Impact: The iodine atom in 2-cyclopropoxy-4-iodobenzoic acid increases molecular weight significantly compared to chlorine-containing analogs (e.g., 2-(2,4-Dichlorophenoxy) Propionic Acid). This may enhance its utility in heavy-atom-mediated applications, such as X-ray crystallography or radiopharmaceuticals.
- Ether Group Reactivity : The cyclopropoxy group’s strained three-membered ring likely confers greater electrophilicity compared to the cyclopentyloxy group in 2-(Cyclopentyloxy)-4-propoxybenzoic Acid, which is more sterically bulky but less reactive.
- Toxicity and Handling: Chlorinated analogs (e.g., 2-(2,4-Dichlorophenoxy) Propionic Acid) require stringent safety measures, including acid-resistant gloves, eye protection, and ventilation.
Research Implications and Gaps
Further studies are needed to:
Characterize its solubility, acidity (pKa), and thermal stability.
Evaluate toxicity via in vitro assays, leveraging protocols from chlorinated phenoxy acids.
References
Data inferred from structural analogs and safety guidelines in:
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